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Compound of Interest

Compound Name: BMS-986188

Cat. No.: B606294

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This document provides essential guidance on the proper disposal
procedures for BMS-986188, a selective positive allosteric modulator of the d-opioid receptor.
While the Safety Data Sheet (SDS) for BMS-986188 indicates that it is not classified as a
hazardous substance, adherence to standard laboratory safety protocols and local regulations
for chemical waste disposal is mandatory.

Chemical and Physical Properties

A summary of the key physical and chemical properties of BMS-986188 is provided below. This
information is essential for correct handling and storage.

Property Value

CAS Number 1776115-10-6
Molecular Formula C30H31BrO4
Molecular Weight 535.5 g/mol
Appearance Crystalline solid

Store at -20°C for up to 1 month, or at -80°C for
Storage

up to 6 months.
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Disposal Protocol for BMS-986188

The following step-by-step protocol outlines the recommended procedure for the disposal of
BMS-986188. This protocol is based on general best practices for the disposal of non-
hazardous solid laboratory chemicals.

1. Waste ldentification and Segregation:

o Characterize the Waste: Confirm that the waste stream contains only BMS-986188 and any
non-hazardous materials used during its handling (e.g., weighing paper, contaminated
gloves).

e Segregate from Hazardous Waste: Do not mix BMS-986188 waste with any hazardous
chemical waste, including halogenated organic waste.

2. Personal Protective Equipment (PPE):

« Prior to handling the waste, ensure appropriate PPE is worn, including:
o Safety glasses or goggles
o Laboratory coat
o Nitrile gloves

3. Containerization and Labeling:

o Select an Appropriate Container: Use a new, clean, and sealable container for collecting the
solid waste. The container should be compatible with the chemical.

o Label the Container: Clearly label the waste container with the following information:

"Non-Hazardous Waste"

[¢]

"BMS-986188"

o

Date of accumulation

o
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o Name of the principal investigator or laboratory
4. Spill and Decontamination Procedures:
 In the event of a spill, avoid generating dust.
o For small spills, gently sweep the solid material into a designated waste container.

o Decontaminate the spill area and any equipment that came into contact with the compound
using a suitable solvent such as ethanol or isopropanol. Collect the decontamination
materials (e.g., wipes) and dispose of them as non-hazardous solid waste.

5. Final Disposal:

o Consult Institutional Guidelines: Before final disposal, consult your institution's Environmental
Health & Safety (EHS) department for specific procedures regarding non-hazardous
chemical waste.

» Landfill Disposal: As a non-hazardous solid, BMS-986188 may be suitable for disposal in a
sanitary landfill. However, do not place the chemical waste in regular laboratory trash cans
that are handled by custodial staff.[1]

o Designated Waste Stream: Follow your institution's procedure for transferring the labeled,
sealed container to the designated non-hazardous waste collection area.

Experimental Workflow and Disposal Pathway

The following diagrams illustrate the key decision points and workflow for the proper disposal of
BMS-986188.
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BMS-986188 Disposal Decision Workflow
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Step-by-Step Disposal Procedure for BMS-986188

© 2025 BenchChem. All rights reserved. 5/6

Tech Support


https://www.benchchem.com/product/b606294?utm_src=pdf-body-img
https://www.benchchem.com/product/b606294?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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